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Compound of Interest

Compound Name:
(2-Aminoethyl)

(methyl)propylamine

CAS No.: 51218-21-4

Cat. No.: B3269528

Get Quote

Disclaimer: Specific safety data for (2-Aminoethyl)(methyl)propylamine (putative CAS

number not readily available) is limited. The following guidance is a synthesis of information

from structurally related aliphatic amines and corrosive liquids. It is imperative to treat this

substance with the utmost caution, assuming a high hazard profile in the absence of direct

data. Always consult your institution's safety officer and review all available information before

handling.

Hazard Assessment: A Profile of Corrosive Amines
(2-Aminoethyl)(methyl)propylamine belongs to the family of alkyl-substituted

ethylenediamines. Based on analogous compounds, it should be presumed to be a corrosive,

toxic, and potentially flammable liquid. The primary dangers stem from its ability to cause

severe chemical burns to skin and eyes and damage to the respiratory tract.[1][2][3]

The ethylenediamine backbone is a known sensitizer, meaning repeated contact can lead to

allergic reactions of the skin or respiratory system.[4] Many similar amines are harmful if

swallowed or absorbed through the skin.[2][5]
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Table 1: Synthesized Hazard Profile

Hazard Class
Common GHS Hazard
Statements for Related
Amines

Source Citations

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage.
[1][3][6][5]

Acute Toxicity

H302: Harmful if

swallowed.H312: Harmful in

contact with skin.H332:

Harmful if inhaled.

[5][7]

Respiratory/Skin Sensitization

H317: May cause an allergic

skin reaction.H334: May cause

allergy or asthma symptoms or

breathing difficulties if inhaled.

[4][8][7]

Flammability
H226/H227: Flammable or

Combustible liquid.
[2][8][9]

Core Directive: Personal Protective Equipment
(PPE)
Given the corrosive and toxic nature of this chemical class, a comprehensive PPE strategy is

non-negotiable. The principle is to create a complete barrier between the researcher and the

chemical.

Engineering Controls: The First Line of Defense
Before any personal protective equipment is donned, engineering controls must be in place.

Fume Hood: All handling of (2-Aminoethyl)(methyl)propylamine, including weighing,

transferring, and use in reactions, must be conducted inside a certified chemical fume hood.

[2] This is critical to prevent inhalation of corrosive and toxic vapors.
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Safety Shower & Eyewash Station: An emergency eyewash station and safety shower must

be immediately accessible (within a 10-second walk) from the handling area.[4][10]

Essential Personal Protective Equipment
Eye and Face Protection:

Requirement: Chemical safety goggles that provide a complete seal around the eyes are

mandatory.[5][11] Standard safety glasses are insufficient as they do not protect against

splashes.

Causality: The amine is expected to be severely corrosive to eye tissue, capable of

causing permanent damage.[1][2]

Enhanced Protection: For larger volumes (>50 mL) or operations with a higher splash risk,

a full-face shield must be worn in addition to chemical goggles.[9]

Skin and Body Protection:

Gloves: Use gloves rated for protection against corrosive amines.

Recommended: Nitrile or neoprene gloves are generally suitable.[11] Always check the

manufacturer's glove compatibility data.

Protocol: Use a double-gloving technique. This provides a backup barrier and allows for

the safe removal of the outer glove if contamination occurs. Inspect gloves for any signs

of degradation or perforation before and during use.

Lab Coat: A chemically resistant lab coat is required. Ensure it is fully buttoned with

sleeves rolled down.

Additional Protection: For significant splash risks, a chemically resistant apron and sleeve

covers should be worn over the lab coat.[9]

Clothing and Footwear: Wear long pants and fully enclosed shoes made of a non-porous

material.[12] Never handle this chemical with exposed skin on the legs, ankles, or feet.

Respiratory Protection:
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Standard Operations: When working within a certified fume hood, additional respiratory

protection is typically not required.

Emergency Situations: In the event of a large spill or failure of ventilation, a NIOSH-

certified respirator with an organic vapor/amine cartridge is necessary.[4][11] All personnel

who may need to use a respirator must be fit-tested and properly trained.

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation: Designate a specific area within the fume hood for the procedure. Gather all

necessary equipment and reagents.

PPE Donning: Don PPE in the correct order: inner gloves, lab coat, outer gloves, and finally,

eye/face protection.

Chemical Transfer: Use spark-proof tools and ground containers when transferring

significant quantities to prevent static discharge.[9] Dispense the liquid slowly and carefully

to minimize splashing and aerosol generation.

Post-Handling: After the procedure, securely cap the container. Wipe down the work area

with an appropriate decontaminating solution.

PPE Doffing: Remove PPE carefully to avoid self-contamination. First, remove the outer

gloves. Then, remove the face shield/goggles and lab coat. Finally, remove the inner gloves.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

completing the work and removing PPE.[7]

Storage and Disposal
Storage: Store (2-Aminoethyl)(methyl)propylamine in a tightly closed, properly labeled

container.[1] The storage location should be a cool, dry, well-ventilated area designated for

corrosive materials, away from incompatible substances like acids and strong oxidizing

agents.[2][11]
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Disposal: Dispose of waste (2-Aminoethyl)(methyl)propylamine and any contaminated

materials (e.g., gloves, paper towels) as hazardous waste.[6][13] Follow all local, state, and

federal regulations. Never dispose of this chemical down the drain.

Emergency Response
Immediate and correct action is critical in the event of an exposure or spill.

First-Aid Measures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15-30 minutes while removing all contaminated clothing.[10][14] Seek immediate medical

attention.

Eye Contact: Immediately and continuously flush the eyes with water for at least 30 minutes,

holding the eyelids open.[12][14] Remove contact lenses if present and easy to do. Seek

immediate medical attention.

Inhalation: Move the affected person to fresh air at once.[14] If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. If the person is

conscious, have them drink one or two glasses of water. Seek immediate medical attention.

[6]

Spill Response Plan
Evacuate: Alert others in the area and evacuate all non-essential personnel.

Ventilate: Ensure the fume hood is operating at maximum capacity.

Isolate: If safe to do so, prevent the spill from spreading by using a commercial spill kit

absorbent or inert material like sand or dry lime.[10] Do not use combustible materials like

paper towels to absorb the bulk of the spill.

Neutralize & Absorb: For small spills, cautiously neutralize with a weak acid (e.g., citric acid

solution) before absorbing with an inert material.
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Collect & Dispose: Wearing appropriate PPE, carefully collect the absorbed material into a

labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Visual Workflow Diagrams
PPE Donning and Doffing Sequence

Donning Sequence (Putting On)

Doffing Sequence (Taking Off)

1. Inner Gloves 2. Lab Coat 3. Outer Gloves 4. Goggles & Face Shield

1. Outer Gloves 2. Face Shield & Goggles 3. Lab Coat 4. Inner Gloves

Click to download full resolution via product page

Caption: Correct sequence for donning and doffing PPE.

Emergency Exposure Response Workflow
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Exposure Occurs!

Remove from Exposure
(Fresh Air / Remove Clothing)

Alert Supervisor &
Call for Medical Help

Flush with Water
(Eyes/Skin for 15-30+ min)

Provide SDS to
Responders

Medical Evaluation

Click to download full resolution via product page

Caption: Immediate actions following chemical exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b3269528?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3269528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

